Cas no 50727-07-6 (5-(tert-Butyl)isoindoline-1,3-dione)

5-(tert-Butyl)isoindoline-1,3-dione is a substituted isoindoline derivative characterized by the presence of a tert-butyl group at the 5-position. This modification enhances its steric and electronic properties, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and specialty materials. The tert-butyl group contributes to improved solubility and stability, facilitating its use in reactions requiring controlled steric hindrance. Its rigid isoindoline-1,3-dione core offers a versatile scaffold for further functionalization, enabling applications in ligand design and polymer chemistry. The compound’s well-defined structure and reactivity profile make it a reliable choice for research and industrial processes requiring precise molecular frameworks.

5-(tert-Butyl)isoindoline-1,3-dione structure

50727-07-6 structure

Product Name:5-(tert-Butyl)isoindoline-1,3-dione

CAS No:50727-07-6

MF:C₁₂H₁₃NO₂

MW:203.237123250961

MDL:MFCD00811795

CID:1035874

PubChem ID:604763

Update Time:2025-06-07

5-(tert-Butyl)isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 5-(tert-Butyl)isoindoline-1,3-dione
- 5-tert-butylisoindole-1,3-dione
- 4-tert-Butylphthalimide
- 4-t-butylphthalimide
- MFCD00811795
- BIM-0016498.P001
- 5-tert-Butyl-1H-isoindole-1,3(2H)-dione #
- Isoindole-1,3-dione, 5-tert-butyl-1,3-dihydro-
- Oprea1_157335
- 50727-07-6
- DTXSID10345479
- SCHEMBL1839566
- SB65316
- CBMicro_016467
- 5-tert-butylisoindoline-1,3-dione
- CS-0180872
- SY264917
- F10380
- 4-t-butyl-phthalimide
- DB-207217
- 5-(tert-Butyl)phthalimide
- A901426
- CCG-5484
- 5-(t-Butyl)isoindoline-1,3-dione
- MDL： MFCD00811795
- Inchi： 1S/C12H13NO2/c1-12(2,3)7-4-5-8-9(6-7)11(15)13-10(8)14/h4-6H,1-3H3,(H,13,14,15)
- InChI Key： MQAXXSNRKXXVON-UHFFFAOYSA-N
- SMILES： O=C1C2C(C(N1)=O)=CC=C(C=2)C(C)(C)C

Computed Properties

Exact Mass: 203.094628657g/mol
Monoisotopic Mass: 203.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 46.2Å²

Experimental Properties

Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 142-143 ºC
Solubility: Very slightly soluble (0.22 g/l) (25 º C),

5-(tert-Butyl)isoindoline-1,3-dione Pricemore >>

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